Cas no 2228778-28-5 (1-ethyl-1H-pyrazol-3-yl sulfamate)

• Product Name: 1-ethyl-1H-pyrazol-3-yl sulfamate
• CAS No: 2228778-28-5
• MF: C₅H₉N₃O₃S
• MW: 191.208259344101
• CID: 6499593
• PubChem ID: 165638163
• Update Time: 2025-07-16

1-ethyl-1H-pyrazol-3-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1H-pyrazol-3-yl sulfamate
• 2228778-28-5
• EN300-2002894

• Inchi： 1S/C5H9N3O3S/c1-2-8-4-3-5(7-8)11-12(6,9)10/h3-4H,2H2,1H3,(H2,6,9,10)
• InChI Key： HGFYALBCQIJIHI-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CN(CC)N=1

Computed Properties

• Exact Mass: 191.03646233g/mol
• Monoisotopic Mass: 191.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 95.6Ų

Additional information on 1-ethyl-1H-pyrazol-3-yl sulfamate

Introduction to 1-ethyl-1H-pyrazol-3-yl sulfamate (CAS No: 2228778-28-5)

1-ethyl-1H-pyrazol-3-yl sulfamate, identified by its CAS number 2228778-28-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This sulfamate derivative of pyrazole has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The pyrazole core, a heterocyclic aromatic ring system, is well-documented for its versatility in drug design, while the sulfamate functional group introduces additional reactivity and binding capabilities. This combination makes 1-ethyl-1H-pyrazol-3-yl sulfamate a promising candidate for further exploration in the development of novel therapeutic agents.

The compound's molecular structure consists of an ethyl-substituted pyrazole ring linked to a sulfamate moiety at the 3-position. This specific arrangement enhances its solubility and interaction with biological targets, which is critical for pharmacological applications. The sulfamate group, characterized by its high polarity and ability to form hydrogen bonds, contributes to the compound's binding affinity and specificity. Such features are particularly valuable in the design of small-molecule inhibitors targeting enzymes and receptors involved in various disease pathways.

Recent advancements in computational chemistry have enabled the efficient virtual screening of candidates like 1-ethyl-1H-pyrazol-3-yl sulfamate against large databases of biological targets. Studies have demonstrated that sulfamate-containing compounds exhibit remarkable binding interactions with enzymes such as kinases and phosphodiesterases, which are pivotal in signal transduction and metabolic regulation. The pyrazole moiety further enhances these interactions by providing hydrophobic interactions and π-stacking effects with aromatic residues in protein active sites. This dual functionality makes 1-ethyl-1H-pyrazol-3-yl sulfamate a versatile scaffold for drug discovery.

In vitro studies have begun to unravel the pharmacological profile of 1-ethyl-1H-pyrazol-3-yl sulfamate, revealing potential therapeutic benefits. Initial experiments suggest that this compound may exhibit inhibitory activity against certain kinases implicated in cancer progression. The sulfamate group's ability to mimic carboxylate groups allows it to engage with metal ions commonly found in enzyme active sites, disrupting critical catalytic cycles. Additionally, the ethyl substituent at the 5-position of the pyrazole ring modulates electronic properties, influencing binding affinity and selectivity.

The synthesis of 1-ethyl-1H-pyrazol-3-yl sulfamate involves multi-step organic transformations, including condensation reactions to form the pyrazole core followed by functionalization with the sulfamate group. Modern synthetic methodologies have improved yields and purity, making large-scale production feasible for research purposes. Advances in green chemistry have also led to more sustainable synthetic routes, minimizing waste and hazardous byproducts. These developments align with global efforts to promote environmentally responsible pharmaceutical manufacturing.

Biological evaluation of 1-ethyl-1H-pyrazol-3-yl sulfamate has focused on its interaction with target proteins and potential side effects. Preliminary toxicity assays indicate low systemic toxicity, suggesting a favorable safety profile for further development. However, detailed pharmacokinetic studies are necessary to understand absorption, distribution, metabolism, and excretion (ADME) properties. These studies will guide optimization efforts aimed at improving bioavailability and therapeutic efficacy.

The role of computational modeling in rational drug design has been instrumental in refining the structure of 1-ethyl-1H-pyrazol-3-yl sulfamate. Molecular dynamics simulations have provided insights into how this compound interacts with biological targets at an atomic level. By predicting binding poses and energetics, researchers can modify key structural features to enhance potency and selectivity. Such simulations are complemented by experimental validation through X-ray crystallography or NMR spectroscopy, confirming predicted interactions.

Future research directions include exploring derivatives of 1-(ethyl)-pyrazol[3]ylsulfamatesulfonate that may exhibit improved pharmacological properties. Modifications such as halogenation or alkylation could enhance binding affinity or metabolic stability. Additionally, exploring prodrug strategies may address solubility issues or improve delivery systems for clinical applications.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of promising candidates like 1-(ethyl)-pyrazol[3]ylsulfamatesulfonate (CAS No: 2228778285). Machine learning models trained on vast datasets can predict biological activity with high accuracy, reducing reliance on time-consuming experimental screens. This synergy between AI and traditional wet chemistry is revolutionizing how novel compounds are discovered and optimized.

In conclusion, 1-(ethyl)-pyrazol[3]ylsulfamatesulfonate (CAS No: 2228778285) represents a compelling example of how structural innovation can yield compounds with therapeutic potential. Its unique combination of functional groups makes it a valuable scaffold for drug development， particularly in targeting enzymes involved in critical disease pathways。 As research progresses， further exploration will likely uncover additional applications， solidifying its role as a key intermediate in medicinal chemistry。